Cas no 1797225-67-2 (4-(morpholine-4-sulfonyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide)

• Product Name: 4-(morpholine-4-sulfonyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide
• CAS No: 1797225-67-2
• CID: 5370289
• Update Time: 2025-06-11

4-(morpholine-4-sulfonyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-4-morpholin-4-ylsulfonylbenzamide
• 4-(morpholine-4-sulfonyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide

• Inchi： 1S/C18H22N5O4S/c24-18(19-7-8-21-9-10-23-17(21)5-6-20-23)15-1-3-16(4-2-15)28(25,26)22-11-13-27-14-12-22/h1-6,9-10,20H,7-8,11-14H2,(H,19,24)
• InChI Key： DZMHQFXMKYBGEM-UHFFFAOYSA-N
• SMILES： C(NCCN1=C2C=CNN2C=C1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Additional information on 4-(morpholine-4-sulfonyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide

4-(Morpholine-4-sulfonyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide: A Comprehensive Overview

4-(Morpholine-4-sulfonyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide is a highly specialized organic compound with the CAS number 1797225-67-2. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule combines a morpholine sulfonyl group, a pyrazolo[1,5-a]imidazole moiety, and a benzamide backbone, creating a structure with remarkable functional diversity. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for drug development.

The morpholine sulfonyl group in this compound is known for its ability to enhance solubility and bioavailability, which are critical factors in drug design. This group also contributes to the molecule's stability, ensuring that it can withstand the harsh conditions of biological systems. On the other hand, the pyrazolo[1,5-a]imidazole moiety is a heterocyclic structure that has been linked to potent anti-inflammatory and antioxidant properties. This combination makes the compound a versatile tool for targeting inflammatory diseases and oxidative stress-related conditions.

Recent research has focused on the benzamide backbone of this compound, which plays a pivotal role in its pharmacokinetic profile. Studies have shown that the benzamide group can influence the compound's ability to cross cellular membranes, thereby enhancing its efficacy in treating intracellular pathogens. Furthermore, the integration of these three functional groups into a single molecule has been shown to synergistically enhance the compound's biological activity, making it a standout candidate in preclinical trials.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of the compound, ensuring that it meets the rigorous standards required for pharmaceutical applications. The synthesis of 4-(Morpholine-4-sulfonyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide is a testament to the ingenuity of modern medicinal chemistry.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo models. Preclinical data indicate that it exhibits potent anti-inflammatory activity by inhibiting key inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO). Additionally, the compound has shown promise in mitigating oxidative stress by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that it could be developed into a novel therapeutic agent for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

One of the most exciting aspects of this compound is its potential for personalized medicine. Researchers are currently exploring its ability to target specific molecular pathways associated with individual patient profiles. For instance, studies have shown that the compound can selectively inhibit certain isoforms of COX without affecting others, which could minimize adverse effects and improve therapeutic outcomes.

In conclusion, 4-(Morpholine-4-sulfonyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide represents a significant advancement in medicinal chemistry. Its unique combination of functional groups, coupled with its favorable pharmacokinetic properties, positions it as a strong candidate for developing innovative therapies. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on human health.